Cas no 1040673-23-1 (5-ethyl-7-(4-pentanoylpiperazine-1-carbonyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one)

• Product Name: 5-ethyl-7-(4-pentanoylpiperazine-1-carbonyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
• CAS No: 1040673-23-1
• MF: C₂₄H₂₉N₅O₃
• MW: 435.518765211105
• CID: 5456474
• PubChem ID: 44054895
• Update Time: 2025-11-01

5-ethyl-7-(4-pentanoylpiperazine-1-carbonyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• F2924-0110
• 5-ethyl-7-(4-pentanoylpiperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
• 1040673-23-1
• 5-ethyl-7-(4-pentanoylpiperazine-1-carbonyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
• AKOS024475968
• 5-ethyl-7-(4-pentanoylpiperazine-1-carbonyl)-2-phenylpyrazolo[4,3-c]pyridin-3-one

• Inchi： 1S/C24H29N5O3/c1-3-5-11-21(30)27-12-14-28(15-13-27)23(31)19-16-26(4-2)17-20-22(19)25-29(24(20)32)18-9-7-6-8-10-18/h6-10,16-17H,3-5,11-15H2,1-2H3
• InChI Key： DFEAKZQYSWBUQO-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(CC)C=C2C(N(C3C=CC=CC=3)N=C12)=O)N1CCN(C(CCCC)=O)CC1

Computed Properties

• Exact Mass: 435.22703980g/mol
• Monoisotopic Mass: 435.22703980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.5Ų

Additional information on 5-ethyl-7-(4-pentanoylpiperazine-1-carbonyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one

5-ethyl-7-(4-pentanoylpiperazine-1-carbonyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one (CAS No. 1040673-23-1): A Comprehensive Overview

5-Ethyl-7-(4-pentanoylpiperazine-1-carbonyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one (CAS No. 1040673-23-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of 5-ethyl-7-(4-pentanoylpiperazine-1-carbonyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one is characterized by a pyrazolo[4,3-c]pyridine core substituted with an ethyl group at the 5-position, a phenyl group at the 2-position, and a piperazine moiety linked to the 7-position via a pentanoyl carbonyl group. This unique structural arrangement contributes to its distinct pharmacological profile and potential therapeutic benefits.

The synthesis of 5-ethyl-7-(4-pentanoylpiperazine-1-carbonyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one typically involves multi-step reactions. One common approach is to start with the formation of the pyrazolo[4,3-c]pyridine core through a condensation reaction between a suitable pyridine derivative and a hydrazine compound. Subsequent functionalization steps are then employed to introduce the ethyl, phenyl, and piperazine substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of this compound.

In terms of biological properties, 5-ethyl-7-(4-pentanoylpiperazine-1-carbonyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one has been extensively studied for its potential as a therapeutic agent. Research has shown that it exhibits potent anti-inflammatory and analgesic activities. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Beyond its anti-inflammatory properties, 5-ethyl-7-(4-pentanoylpiperazine-1-carbonyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one has also demonstrated promising neuroprotective effects. Studies have indicated that it can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-ethyl-7-(4-pentanoylpiperazine-1-carbonyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for further clinical development.

In addition to its therapeutic applications, 5-Ethyl-7-(4-pentanoylpiperazine-1-carbonyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one has also been explored for its potential use as a research tool in biochemical and pharmacological studies. Its unique structure and biological activities make it an invaluable compound for investigating various cellular processes and signaling pathways.

The future prospects for 5-Ethyl-7-(4-pentanoylpiperazine-1-carbonyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and therapeutic index. Additionally, efforts are being made to develop novel analogs with improved efficacy and reduced side effects.

In conclusion, 5-Ethyl-7-(4-pentanoylpiperazine-1-carbonyl)-2 phenyl 2h 3h 5h pyrazolo [4 3 c] pyridin 3 one (CAS No. 1040673 23 1) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for various therapeutic applications. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an important role in the development of innovative treatments for inflammatory diseases and neurodegenerative disorders.